Cas no 13164-03-9 (7H-Furo[3,2-g][1]benzopyran-7-one,6-(1,1-dimethyl-2-propen-1-yl)-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,6-(1,1-dimethyl-2-propen-1-yl)-
• CAS No: 13164-03-9
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 178111
• PubChem ID: 128834
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,6-(1,1-dimethyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,6-(1,1-dimethyl-2-propen-1-yl)-
• 6-(2-methylbut-3-en-2-yl)furo[3,2-g]chromen-7-one
• Chalepensin
• Xyloltenin
• Xylotenin
• 3-(alpha,alpha-dimethylallyl)psoralen
• 6-(1,1-Dimethylallyl)-7H-furo[3,2-g][1]benzopyran-7-one
• 6-(1,1-Dimethyl-2-propenyl)-7H-furo[3,2-g][1]benzopyran-7-one
• Psoralen, 3-(.alpha.,.alpha.-dimethylallyl)-
• DTXSID90157153
• SMR000156206
• 6-(2-methylbut-3-en-2-yl)-7h-furo[3,2-g]chromen-7-one
• Q27106137
• HMS2202C08
• 6-(1,1-dimethylallyl)furo[3,2-g]chromen-7-one
• SCHEMBL15941545
• FYCCCUNGXGKNJV-UHFFFAOYSA-N
• AKOS040761478
• CS-0143785
• BRD-K01892695-001-01-2
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 6-(1,1-dimethyl-2-propenyl)-
• NCGC00169737-01
• 13164-03-9
• 6-(1,1-Dimethylallyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• 7H-Furo[3,2-g][1]benzopyran-7-one, 6-(1,1-dimethyl-2-propen-1-yl)-
• C09165
• NS00094831
• MLS000574854
• MLS000876991
• 6-(1,1-Dimethyl-2-propenyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• 6-(1,1-Dimethyl-2-propen-1-yl)-7H-furo[3,2-g][1]benzopyran-7-one
• CHEMBL1333931
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 6-(1,1-dimethylallyl)-
• ACon1_001036
• Dimethyl allyl psoralene
• HY-N8382
• CHEBI:3572
• TGU8MP93CA
• HMS3352N04
• MEGxp0_000992
• InChI=1/C16H14O3/c1-4-16(2,3)12-8-11-7-10-5-6-18-13(10)9-14(11)19-15(12)17/h4-9H,1H2,2-3H
• 6-(1-1-Dimethyl-2-propenyl)-7H-furo(3,2-g)(1)benzopyran-7-one
• MLSMR
• DA-51814

• Inchi： 1S/C16H14O3/c1-4-16(2,3)12-8-11-7-10-5-6-18-13(10)9-14(11)19-15(12)17/h4-9H,1H2,2-3H3
• InChI Key： FYCCCUNGXGKNJV-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C3C=COC3=CC1=2)C(C=C)(C)C)=O

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2214 (rough estimate)
• Boiling Point: 337.5°C (rough estimate)
• Flash Point: 190.0±24.6 °C
• Refractive Index: 1.4500 (estimate)
• PSA: 43.35000
• LogP: 4.00280
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

7H-Furo[3,2-g][1]benzopyran-7-one,6-(1,1-dimethyl-2-propen-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens